Cas no 954227-00-0 (Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate)
Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate is a heterocyclic compound featuring a pyridine-pyrimidine core with an ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for constructing more complex molecules. The pyridine and pyrimidine moieties contribute to its potential as a ligand or scaffold in medicinal chemistry, offering opportunities for derivatization. The ethyl ester group enhances solubility in organic solvents, facilitating further chemical modifications. Its well-defined reactivity profile makes it valuable for cross-coupling reactions, nucleophilic substitutions, and other transformations, supporting the development of bioactive compounds.
954227-00-0 structure
Product Name:Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate
CAS No:954227-00-0
MF:C12H11N3O2
MW:229.234642267227
CID:2625116
PubChem ID:24903635
Update Time:2025-05-28
Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-pyridin-3-ylpyrimidine-5-carboxylate
- DTXSID00647959
- 954227-00-0
- Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate
- Ethyl2-(pyridin-3-yl)pyrimidine-5-carboxylate
-
- MDL： MFCD09863212
- Inchi： 1S/C12H11N3O2/c1-2-17-12(16)10-7-14-11(15-8-10)9-4-3-5-13-6-9/h3-8H,2H2,1H3
- InChI Key： FUXMKEITKCWGQD-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NC(C2C=NC=CC=2)=NC=1)=O
Computed Properties
- Exact Mass: 229.085126602Da
- Monoisotopic Mass: 229.085126602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 65Ų
Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM530832-1g |
Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate |
954227-00-0 | 97% | 1g |
$666 | 2024-07-18 | |
| Alichem | A029198849-1g |
Ethyl 2-pyridin-3-ylpyrimidine-5-carboxylate |
954227-00-0 | 95% | 1g |
$744.64 | 2023-08-31 | |
| Crysdot LLC | CD11004260-1g |
Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate |
954227-00-0 | 97% | 1g |
$673 | 2024-07-19 |
Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
954227-00-0 (Ethyl 2-(pyridin-3-yl)pyrimidine-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
